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Compound of Interest

Compound Name: DBCO-PEG9-amine

Cat. No.: B8104279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

application of DBCO-PEG9-amine, a bifunctional linker widely used in bioconjugation and drug

development. The information is compiled for professionals engaged in research and

development who require detailed safety data and experimental protocols.

Section 1: Safety Data Sheet Summary
The following tables summarize the key safety and physical and chemical properties of DBCO-
PEG9-amine TFA salt. It is important to note that this compound is not classified as hazardous;

however, standard laboratory safety precautions should always be observed.[1]

Identification and Supplier Details
Property Value

Product Name DBCO-PEG9-amine TFA salt

CAS Number 2353409-99-9[2][3][4][5]

Molecular Formula C39H57N3O11

Molecular Weight 743.9 g/mol

Supplier (Example) BroadPharm

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b8104279?utm_src=pdf-interest
https://www.benchchem.com/product/b8104279?utm_src=pdf-body
https://www.benchchem.com/product/b8104279?utm_src=pdf-body
https://www.benchchem.com/product/b8104279?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0026008_EZLinkTFPEsterPEG(n)DBCO_UG.pdf
https://broadpharm.com/product/BP-41978
https://prod-vector-labs-wordpress-media.s3.amazonaws.com/productattachments/instructions/Instructions_CCT-A134.pdf
https://broadpharm.com/product/bp-24150
https://www.creative-biolabs.com/adc/dbco-peg9-amine-tfa-salt-6737.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8104279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification
Hazard Classification GHS Classification

Classification Not classified as a hazard

Handling and Storage
Condition Recommendation

Handling
Handle only by qualified personnel in a chemical

fume hood.

Wash thoroughly after handling.

Storage

Store in closed vessels, refrigerated.

Recommended storage at -20°C for long-term

stability. For stock solutions, store at -80°C for

up to 6 months or -20°C for up to 1 month,

protected from light and under argon.

Conditions to Avoid Heat, flames, and sparks.

Materials to Avoid Oxidizing agents.

Personal Protective Equipment (PPE)
Type Specification

Engineering Controls Use only in a chemical fume hood.

Eye/Face Protection Wear safety goggles.

Hand Protection Wear chemical-resistant gloves.

Skin and Body Protection Wear suitable protective clothing.

Respiratory Protection Wear an approved mask/respirator.

First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash skin with copious amounts of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Immediately wash eyes with copious amounts of

water for at least 15 minutes, separating the

eyelids. Seek medical attention if irritation

persists.

Inhalation
Remove to fresh air. Seek medical attention in

severe cases or if symptoms persist.

Ingestion
Wash out mouth with copious amounts of water

for at least 15 minutes. Seek medical attention.

Physical and Chemical Properties
Property Value

Appearance Oil

Odor No data available

Boiling Point No data available

Melting Point No data available

Solubility Water, DMSO, DCM, DMF

Purity Typically ≥95% or ≥98%

Toxicological Information
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Data Point Value

Acute Toxicity

To the best of our knowledge, the chemical,

physical, and toxicological properties have not

been thoroughly investigated.

LD50/LC50 No data available

Section 2: Experimental Protocols
DBCO-PEG9-amine is a versatile linker used in copper-free click chemistry, specifically in

strain-promoted alkyne-azide cycloaddition (SPAAC) reactions. The primary amine allows for

its conjugation to molecules containing activated esters (e.g., NHS esters), while the DBCO

group reacts with azide-containing molecules.

General Protocol for Protein Labeling via Amine-
Reactive DBCO Linkers
This protocol is a general guideline for the conjugation of a protein with an amine-reactive

DBCO linker. This can be adapted for the use of DBCO-PEG9-amine in a two-step conjugation

process where the amine of the linker is first reacted with a molecule containing a suitable

reactive group.

Materials:

Protein to be labeled (in an amine-free buffer like PBS, pH 7.2-7.5)

DBCO-PEG-NHS Ester (as an example of an amine-reactive DBCO linker)

Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

Desalting columns

Procedure:
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Protein Preparation: Prepare the protein solution at a concentration of 1-5 mg/mL in an

amine-free and azide-free buffer (e.g., PBS).

Linker Preparation: Immediately before use, dissolve the DBCO-PEG-NHS Ester in DMSO

or DMF to a stock concentration of 10-20 mM.

Labeling Reaction:

Add a 10- to 20-fold molar excess of the dissolved DBCO linker to the protein solution.

The final concentration of the organic solvent should not exceed 10% (v/v).

Incubate the reaction for 1 hour at room temperature or 2 hours on ice.

Quenching: Add the quenching buffer to a final concentration of 50-100 mM to stop the

reaction by consuming any unreacted NHS ester. Incubate for 15 minutes at room

temperature.

Purification: Remove the excess, unreacted DBCO reagent using a desalting column

equilibrated with the desired buffer for the subsequent click reaction.

Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC)
Materials:

DBCO-labeled molecule (from the previous protocol)

Azide-containing molecule of interest

Reaction Buffer (e.g., PBS)

Procedure:

Reaction Setup: Add the azide-containing molecule to the purified DBCO-labeled protein. A

2- to 10-fold molar excess of the azide molecule is recommended.

Incubation: Incubate the reaction mixture for 2-12 hours at room temperature or overnight at

4°C with gentle mixing.
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Purification: Purify the final conjugate using an appropriate method such as size-exclusion

chromatography (SEC) or dialysis to remove the excess azide-containing molecule.

Characterization: Analyze the final conjugate by SDS-PAGE to observe the shift in molecular

weight and assess the purity by SEC-HPLC.

Section 3: Visualized Workflows and Pathways
The following diagrams illustrate the logical flow of safety procedures and a typical

experimental workflow involving DBCO-PEG9-amine.
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Caption: A flowchart outlining the key safety steps for handling DBCO-PEG9-amine.

Experimental Workflow for Bioconjugation using DBCO-PEG9-Amine
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Caption: A diagram illustrating the two-step bioconjugation process using DBCO-PEG9-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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